Cas no 2219374-92-0 (6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2219374-92-0
• MF: C₁₂H₁₈FNO₆S
• MW: 323.337826251984
• CID: 6429549
• PubChem ID: 165605454
• Update Time: 2025-10-28

6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid
• 6-[(tert-butoxy)carbonyl]-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylic acid
• 2219374-92-0
• EN300-1709788

• Inchi： 1S/C12H18FNO6S/c1-10(2,3)20-9(17)14-4-11(6-21(18,19)7-11)12(13,5-14)8(15)16/h4-7H2,1-3H3,(H,15,16)
• InChI Key： INLLYKDYEFXCBB-UHFFFAOYSA-N
• SMILES： S1(CC2(CN(C(=O)OC(C)(C)C)CC2(C(=O)O)F)C1)(=O)=O

Computed Properties

• Exact Mass: 323.08388663g/mol
• Monoisotopic Mass: 323.08388663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 109Ų

Additional information on 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid

Introduction to 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid (CAS No. 2219374-92-0)

6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid (CAS No. 2219374-92-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a thiaazaspiro ring system, a tert-butoxycarbonyl (Boc) protecting group, and a fluoro substituent. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The spirocyclic structure of this compound is particularly noteworthy. Spirocycles are known for their ability to enhance the bioavailability and metabolic stability of drug candidates, making them valuable scaffolds in drug design. The presence of the thiaazaspiro ring system in 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid introduces sulfur and nitrogen atoms, which can modulate the compound's pharmacological properties, such as its binding affinity to specific receptors or enzymes.

The tert-butoxycarbonyl (Boc) protecting group is a common functional group used in organic synthesis to protect amino groups during multi-step reactions. In the context of 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid, the Boc group can be selectively removed under mild conditions, allowing for further functionalization or conjugation with other molecules. This versatility is crucial for developing prodrugs or conjugates with enhanced therapeutic efficacy.

The fluoro substituent on the spirocyclic core is another key feature of this compound. Fluorine atoms are known to influence the electronic properties of molecules, often leading to improved pharmacokinetic profiles and increased metabolic stability. In the case of 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid, the fluoro substituent may enhance its ability to cross biological membranes and improve its overall bioavailability.

Recent studies have explored the potential applications of 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar spirocyclic structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid could be a promising lead compound for developing new treatments for inflammatory diseases and pain management.

In addition to its potential therapeutic applications, 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid has also been investigated for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) platforms. The modular nature of this compound allows for the rapid synthesis of diverse analogs, which can be screened for a wide range of biological activities. This approach has proven valuable in identifying novel hit compounds with potential drug-like properties.

The synthesis of 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylic acid typically involves several steps, including the formation of the spirocyclic core, introduction of the Boc protecting group, and incorporation of the fluoro substituent. Advanced synthetic methods and catalytic systems have been developed to optimize these processes, making it possible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(tert-butoxy)carbonyl-8-fluoro-2,2-dioxo-lambda6-thiaaza-spiro[3.4]octane carboxylic acid in various disease models. Preliminary results have shown promising outcomes in terms of pharmacokinetic properties and therapeutic effects. However, further research is needed to fully understand its mechanism of action and potential side effects.

In conclusion, 6-(tert-butoxy)carbonyl-lambda5-lambda5-dioxa-sulfanylideneaza-spiro[3.4]octane carboxylic acid (CAS No. 2219374–90–0) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting candidate for further development and clinical evaluation.